Cas no 162880-44-6 (5-Thiazolecarboxylicacid, 2,4-diamino-)
162880-44-6 structure
Product Name:5-Thiazolecarboxylicacid, 2,4-diamino-
CAS No:162880-44-6
MF:C4H5N3O2S
MW:159.166398763657
CID:110072
PubChem ID:19935288
Update Time:2025-04-18
5-Thiazolecarboxylicacid, 2,4-diamino- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxylicacid, 2,4-diamino-
- 2,4-diamino-1,3-thiazole-5-carboxylic acid
- 2,4-diaminothiazole-5-carboxylic acid
- 5-Thiazolecarboxylicacid,2,4-diamino-(9CI)
- 162880-44-6
- DTXSID50601400
- SCHEMBL8627631
- 5-Thiazolecarboxylic acid, 2,4-diamino-
- CS-0498695
-
- MDL: MFCD18822147
- Inchi: 1S/C4H5N3O2S/c5-2-1(3(8)9)10-4(6)7-2/h5H2,(H2,6,7)(H,8,9)
- InChI Key: YJZORBHGLHJOHS-UHFFFAOYSA-N
- SMILES: S1C(N)=NC(=C1C(=O)O)N
Computed Properties
- Exact Mass: 159.01035
- Monoisotopic Mass: 159.01024758g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 102.23
5-Thiazolecarboxylicacid, 2,4-diamino- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
162880-44-6 (5-Thiazolecarboxylicacid, 2,4-diamino-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk